(S)-1-(2-Chlorobenzyl)pyrrolidin-3-amine dihydrochloride

• IUPAC Name: (3S)-1-[(2-chlorophenyl)methyl]pyrrolidin-3-amine;dihydrochloride
• InChI: InChI=1S/C11H15ClN2.2ClH/c12-11-4-2-1-3-9(11)7-14-6-5-10(13)8-14;;/h1-4,10H,5-8,13H2;2*1H/t10-;;/m0../s1
• InChI Key: YNLUWWWFIYZSMF-XRIOVQLTSA-N
• Canonical SMILES: C1CN(CC1N)CC2=CC=CC=C2Cl.Cl.Cl
• Isomeric SMILES: C1CN(C[C@H]1N)CC2=CC=CC=C2Cl.Cl.Cl
• Molecular Formula: C11H17Cl3N2
• Molecular Weight: 283.6 g/mol

Description

(S)-1-(2-Chlorobenzyl)pyrrolidin-3-amine dihydrochloride, also known as (S)-(-)-Desmethylclomipramine, is a chemical compound with potential application in scientific research. It is a derivative of clomipramine, a tricyclic antidepressant drug that is used to treat depression, obsessive-compulsive disorder (OCD), and other mental health conditions. (S)-1-(2-Chlorobenzyl)pyrrolidin-3-amine dihydrochloride is a selective serotonin reuptake inhibitor (SSRI) that acts on the central nervous system (CNS).

Scientific Research Applications

Synthesis and Utility of Pyrrole Derivatives

Pyrrole derivatives, including pyrrolidines, are foundational to many biological molecules like heme and chlorophyll. These derivatives are synthesized through various reactions, involving the condensation of amines with carbonyl-containing compounds. Their significant utility spans from intermediates in chemical synthesis to components in electrically conducting films and solvents with relatively low toxicity. These applications demonstrate the chemical versatility and importance of pyrrole derivatives in scientific research, potentially including "(S)-1-(2-Chlorobenzyl)pyrrolidin-3-amine dihydrochloride" (Anderson & Liu, 2000).

Chemical Properties and Structural Studies

The study of pyrrolidine and its derivatives provides insights into their chemical behavior, such as redox-annulations with α,β-unsaturated compounds, leading to the synthesis of various pyrroles and pyrrolidines. These findings highlight the reactivity and potential for creating structurally diverse molecules, which could include the synthesis and modification of "(S)-1-(2-Chlorobenzyl)pyrrolidin-3-amine dihydrochloride" for specific scientific applications (Kang et al., 2015).

Applications in Catalysis and Material Science

Pyrrole-based compounds play a crucial role in catalysis and material science. For instance, they serve as ligands in asymmetric synthesis and are key components in advanced materials due to their unique electronic properties. This underscores the potential of compounds like "(S)-1-(2-Chlorobenzyl)pyrrolidin-3-amine dihydrochloride" in catalyzing chemical reactions or as building blocks in the design of new materials (Michlik & Kempe, 2013).